Cas no 10418-09-4 (Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-)
10418-09-4 structure
Product Name:Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
CAS No:10418-09-4
MF:C4H7N3O2S
MW:161.182278871536
CID:170588
PubChem ID:5357211
Update Time:2025-04-19
Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
- pyruvic acid thiosemicarbazone
- 2-(2-carbamothioylhydrazono)propanoic acid
- 2-thiosemicarbazono-propionic acid
- 2-Thiosemicarbazono-propionsaeure
- pyroracemic acid thiosemicarbazone
- pyrotartaric acid thiosemicarbazone
- thiosemicarbazone of pyruvic acid
- Pyruvic acid, 2-(thiosemicarbazone)
- NSC-73234
- BRN 1771276
- F4WWV44NQR
- NCGC00341682-01
- Propanoic acid,2-[(aminothioxomethyl)hydrazono]-,(E)-(9ci)
- (2E)-2-(carbamothioylhydrazinylidene)propanoic acid
- CCG-2483
- 2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
- Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, (E)-
- 732221-48-6
- Propanoic acid, 2-((aminothioxomethyl)hydrazono)-
- Propanoic acid, 2-[2-(aminothioxomethyl)hydrazinylidene]-, (2E)-
- AKOS002237838
- NSC 73234
- (2E)-2-[(CARBAMOTHIOYLAMINO)IMINO]PROPANOIC ACID
- (2E)-2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
- 10418-09-4
- (2Z)-2-(carbamothioylhydrazinylidene)propanoic acid
- AB01333929-02
- SDCCGMLS-0064522.P001
- (2E)-2-(2-carbamothioylhydrazinylidene)propanoic acid
-
- Inchi: 1S/C4H7N3O2S/c1-2(3(8)9)6-7-4(5)10/h1H3,(H,8,9)(H3,5,7,10)/b6-2+
- InChI Key: KQAYLOOXVDSLRI-QHHAFSJGSA-N
- SMILES: S=C(N)N/N=C(/C(=O)O)\C
Computed Properties
- Exact Mass: 161.02601
- Monoisotopic Mass: 161.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120A^2
- XLogP3: 0
Experimental Properties
- Density: 1.52
- Boiling Point: 335.7°Cat760mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.637
- PSA: 87.71
Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
10418-09-4 (Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent